Cas no 5417-17-4 (2-chloro-3,4-dimethoxybenzaldehyde)

• Product Name: 2-chloro-3,4-dimethoxybenzaldehyde
• CAS No: 5417-17-4
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD00084942
• CID: 45838
• PubChem ID: 24880271
• Update Time: 2025-06-08

2-chloro-3,4-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,4-dimethoxybenzaldehyde
• 2-Chloroveratraldehyde
• 2-chloro-3,4-dimethoxy-benzaldehyde
• Benzaldehyde, 2-chloro-3,4-dimethoxy-
• 2-Chloro-3,4-dimethoxy benzaldehyde
• NSC7375
• chloroveratraldehyde
• PubChem7759
• SAWHDJTZESXNMM-UHFFFAOYSA-N
• 2-chloro-3,4 dimethoxybenzaldehyde
• CL8263
• BBL018014
• STK503612
• SBB003539
• AKOS005171630
• NS00032987
• EINECS 226-515-2
• AMY2968
• A830008
• PS-4591
• FT-0611707
• Z1142707216
• C1997
• 2-Chloro-3,4-dimethoxybenzaldehyde, 98%
• NSC-7375
• SY048280
• MFCD00084942
• DTXSID30202515
• CKN4YMM777
• CS-W015592
• W-105665
• SCHEMBL736351
• EN300-71715
• 5417-17-4
• NSC 7375
• AC-7640
• Veratraldehyde, 2-chloro-
• BB 0253695
• DB-020967
• ALBB-005908
• 2-Chloro-3,4-dimethoxybenzaldehyde; 2-Chloroveratraldehyde; NSC 7375
• 2-chloro-3,4-dimethoxybenzaldehyde

• MDL： MFCD00084942
• Inchi： 1S/C9H9ClO3/c1-12-7-4-3-6(5-11)8(10)9(7)13-2/h3-5H,1-2H3
• InChI Key： SAWHDJTZESXNMM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=C1OC)OC
• BRN： 2109344

Computed Properties

• Exact Mass: 200.02400
• Monoisotopic Mass: 200.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.245
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 300.9℃ at 760 mmHg
• Flash Point: 130.8 °C
• Refractive Index: 1.549
• PSA: 35.53000
• LogP: 2.16970
• Sensitiveness: Air Sensitive
• Solubility: Not determined

2-chloro-3,4-dimethoxybenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-chloro-3,4-dimethoxybenzaldehyde

Recent Advances in the Study of 2-Chloro-3,4-dimethoxybenzaldehyde (CAS: 5417-17-4) in Chemical Biology and Pharmaceutical Research

2-Chloro-3,4-dimethoxybenzaldehyde (CAS: 5417-17-4) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the design of novel therapeutic agents, owing to its versatile chemical reactivity and potential biological activities. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its applications, synthetic methodologies, and biological evaluations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-chloro-3,4-dimethoxybenzaldehyde as a precursor for the synthesis of benzimidazole derivatives with potent antimicrobial properties. The study demonstrated that derivatives synthesized from this aldehyde exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that structural modifications of this compound could lead to the development of new antibiotics to address the growing issue of antimicrobial resistance.

Another notable application of 2-chloro-3,4-dimethoxybenzaldehyde was reported in a recent paper in Bioorganic & Medicinal Chemistry Letters. The study focused on its role in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers successfully synthesized a series of compounds using this aldehyde as a building block, which showed promising inhibitory effects on specific kinase targets. These results underscore the potential of 2-chloro-3,4-dimethoxybenzaldehyde in oncology drug discovery.

From a synthetic chemistry perspective, advancements in the efficient production of 2-chloro-3,4-dimethoxybenzaldehyde have been achieved through green chemistry approaches. A 2022 study in Organic Process Research & Development detailed a solvent-free catalytic oxidation method for the synthesis of this compound, which significantly reduced environmental impact while maintaining high yield and purity. Such innovations are critical for scaling up production while adhering to sustainable practices in the pharmaceutical industry.

In conclusion, 2-chloro-3,4-dimethoxybenzaldehyde (CAS: 5417-17-4) continues to be a valuable intermediate in chemical biology and pharmaceutical research. Its applications span antimicrobial agents, kinase inhibitors, and other therapeutic areas, supported by recent advancements in synthetic methodologies. Future research should focus on further exploring its biological potential and optimizing its synthesis for industrial-scale applications. The compound's versatility and efficacy make it a promising candidate for the development of next-generation pharmaceuticals.